Cas no 1111732-75-2 (Potassium 4-Methylthiophene-2-trifluoroborate)

• Product Name: Potassium 4-Methylthiophene-2-trifluoroborate
• CAS No: 1111732-75-2
• MF: C₅H₅BF₃KS
• MW: 204.06271147728
• MDL: MFCD11052667
• CID: 1196641
• PubChem ID: 25212871
• Update Time: 2025-06-27

Potassium 4-Methylthiophene-2-trifluoroborate Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro-(4-methyl-2-thienyl)boranuide
• Potassium trifluoro(4-methylthiophen-2-yl)borate
• Potassiumtrifluoro(4-methylthiophen-2-yl)borate
• MFCD11052667
• POTASSIUM TRIFLUORO(4-METHYLTHIOPHEN-2-YL)BORANUIDE
• POTASSIUM 4-METHYLTHIOPHEN-2-YLTRIFLUOROBORATE
• 1111732-75-2
• potassium;trifluoro-(4-methylthiophen-2-yl)boranuide
• F87741
• Potassium 4-methylthiophene-2-trifluoroborate
• BJFCCAQWDUGVPF-UHFFFAOYSA-N
• potassium 4-methyl-(thiophen-2-yl)trifluoroborate
• Potassium 4-methylthiophen-2-yl trifluoroborate
• Potassium 4-Methylthiophene-2-trifluoroborate

• MDL： MFCD11052667
• Inchi： 1S/C5H5BF3S.K/c1-4-2-5(10-3-4)6(7,8)9;/h2-3H,1H3;/q-1;+1
• InChI Key： BJFCCAQWDUGVPF-UHFFFAOYSA-N
• SMILES： [K+].S1C=C(C)C=C1[B-](F)(F)F

Computed Properties

• Exact Mass: 203.9794175g/mol
• Monoisotopic Mass: 203.9794175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų

Potassium 4-Methylthiophene-2-trifluoroborate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Potassium 4-Methylthiophene-2-trifluoroborate

Professional Introduction to Potassium 4-Methylthiophene-2-trifluoroborate (CAS No. 1111732-75-2)

Potassium 4-Methylthiophene-2-trifluoroborate (CAS No. 1111732-75-2) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This compound, characterized by its potassium counterion and trifluoroborate moiety, plays a crucial role in various synthetic applications, particularly in the development of advanced materials and pharmaceutical intermediates.

The molecular structure of Potassium 4-Methylthiophene-2-trifluoroborate consists of a thiophene ring substituted with a methyl group at the 4-position and a trifluoroborate anion at the 2-position. This configuration imparts distinct electronic and steric properties, making it an attractive candidate for use in organic synthesis and as a ligand in catalytic systems. The presence of the trifluoroborate group enhances the compound's stability and reactivity, which are essential factors in industrial and academic research.

In recent years, Potassium 4-Methylthiophene-2-trifluoroborate has been extensively studied for its potential applications in pharmaceuticals. Its ability to act as a versatile intermediate in the synthesis of complex molecules has made it a valuable tool for medicinal chemists. For instance, researchers have utilized this compound to develop novel therapeutic agents targeting various diseases, including cancer and infectious disorders. The trifluoromethyl group, a key feature of the compound, is known to improve metabolic stability and binding affinity, which are critical factors in drug design.

The compound's role in materials science is equally noteworthy. Potassium 4-Methylthiophene-2-trifluoroborate has been explored as a precursor in the synthesis of advanced polymers and conductive materials. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs). These applications leverage the compound's ability to facilitate charge transport and enhance material performance.

Recent advancements in synthetic methodologies have further expanded the utility of Potassium 4-Methylthiophene-2-trifluoroborate. Researchers have developed innovative synthetic routes that allow for the efficient preparation of this compound on an industrial scale. These methods have enabled the large-scale production needed for commercial applications, particularly in the pharmaceutical industry. The ability to produce high-purity batches of this compound has been instrumental in advancing clinical trials and bringing new drugs to market.

The chemical properties of Potassium 4-Methylthiophene-2-trifluoroborate also make it a valuable asset in analytical chemistry. Its distinct spectroscopic signatures allow for precise identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analytical methods are crucial for quality control and ensuring the purity of pharmaceutical products derived from this compound.

In conclusion, Potassium 4-Methylthiophene-2-trifluoroborate (CAS No. 1111732-75-2) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and functional properties make it an indispensable tool in pharmaceutical research, materials science, and analytical chemistry. As research continues to uncover new applications for this compound, its importance is expected to grow even further, driving innovation and progress in these fields.